molecular formula C13H15NO3S B8538382 2-Isothiocyanato-2-methylpropyl 4-methoxybenzoate

2-Isothiocyanato-2-methylpropyl 4-methoxybenzoate

Cat. No.: B8538382
M. Wt: 265.33 g/mol
InChI Key: RYRRKJLVMFPSLV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Isothiocyanato-2-methylpropyl 4-methoxybenzoate is a useful research compound. Its molecular formula is C13H15NO3S and its molecular weight is 265.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H15NO3S

Molecular Weight

265.33 g/mol

IUPAC Name

(2-isothiocyanato-2-methylpropyl) 4-methoxybenzoate

InChI

InChI=1S/C13H15NO3S/c1-13(2,14-9-18)8-17-12(15)10-4-6-11(16-3)7-5-10/h4-7H,8H2,1-3H3

InChI Key

RYRRKJLVMFPSLV-UHFFFAOYSA-N

Canonical SMILES

CC(C)(COC(=O)C1=CC=C(C=C1)OC)N=C=S

Origin of Product

United States

Synthesis routes and methods

Procedure details

A biphasic mixture of 2-amino-2-methylpropyl 4-methoxybenzoate hydrochloride (0.24 g, 0.92 mmol), DCM (9.2 mL) and saturated aqueous Na2CO3 (18.5 mL) was cooled to 0° C. Thiophosgene (0.35 mL, 4.62 mmol) was added and the mixture was stirred for 15 min. The organic layer was separated, dried with Na2SO4, filtered and concentrated to give the title compound (0.24 g, 99%) as a colorless oil. 1H NMR (400 MHz, CDCl3) δ 8.17-7.92 (m, 2 H), 7.06-6.81 (m, 2 H), 4.27 (s, 2 H), 3.89 (s, 3 H), 1.50 (s, 6 H).
Quantity
0.24 g
Type
reactant
Reaction Step One
Quantity
18.5 mL
Type
reactant
Reaction Step One
Name
Quantity
9.2 mL
Type
solvent
Reaction Step One
Quantity
0.35 mL
Type
reactant
Reaction Step Two
Yield
99%

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